Cas no 1701-08-2 (Butanamide,4,4,4-trifluoro-N-1-naphthalenyl-3-oxo-)

Butanamide,4,4,4-trifluoro-N-1-naphthalenyl-3-oxo- structure
1701-08-2 structure
Product Name:Butanamide,4,4,4-trifluoro-N-1-naphthalenyl-3-oxo-
CAS No:1701-08-2
MF:C14H10F3NO2
MW:281.229914188385
CID:194913
PubChem ID:278877
Update Time:2025-04-19

Butanamide,4,4,4-trifluoro-N-1-naphthalenyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,4,4,4-trifluoro-N-1-naphthalenyl-3-oxo-
    • DTXSID30937734
    • NSC128817
    • 1701-08-2
    • 4,4,4-Trifluoro-N-(naphthalen-1-yl)-3-oxobutanimidic acid
    • NSC-128817
    • 4,4,4-trifluoro-N-naphthalen-1-yl-3-oxobutanamide
    • LMGAKAUDOQDDDY-UHFFFAOYSA-N
    • Inchi: 1S/C14H10F3NO2/c15-14(16,17)12(19)8-13(20)18-11-7-3-5-9-4-1-2-6-10(9)11/h1-7H,8H2,(H,18,20)
    • InChI Key: LMGAKAUDOQDDDY-UHFFFAOYSA-N
    • SMILES: FC(C(CC(NC1C=CC=C2C=CC=CC=12)=O)=O)(F)F

Computed Properties

  • Exact Mass: 281.0664
  • Monoisotopic Mass: 281.06636305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.